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Compound of Interest

Compound Name: Disperse blue 124

Cat. No.: B3427788

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of C.I.
Disperse Blue 124 (CAS No: 61951-51-7), a monoazo dye utilized in the textile industry and
as a standard for allergy-releasing dye assays.[1] Understanding the solubility of this
compound in various solvents is critical for its application in dyeing processes, analytical
method development, and toxicological studies.

Disperse Blue 124, with the molecular formula C16H19Ns504S, is characterized by its low
agueous solubility, a common feature of disperse dyes.[2][3] These dyes are designed to be
applied to hydrophobic fibers like polyester from aqueous dispersions.[4][5] Consequently, their
solubility in water is minimal, while they exhibit higher solubility in organic solvents.[3]

Core Physicochemical Properties of Disperse Blue
124

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b3427788?utm_src=pdf-interest
https://www.benchchem.com/product/b3427788?utm_src=pdf-body
https://cutaneousallergy.org/wp-content/uploads/2024/01/Allergy-to-Disperse-Blue-106_124-_-Allergy-Advice-BSCA.pdf
https://www.benchchem.com/product/b3427788?utm_src=pdf-body
https://en.wikipedia.org/wiki/Disperse_blue_dye
https://m.chemicalbook.com/ProductCatalog_EN/161113.htm
https://www.researchgate.net/publication/244637097_A_New_Method_of_Determining_the_Solubility_of_Disperse_Dyes
https://cymitquimica.com/cas/15141-18-1/
https://m.chemicalbook.com/ProductCatalog_EN/161113.htm
https://www.benchchem.com/product/b3427788?utm_src=pdf-body
https://www.benchchem.com/product/b3427788?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C16H19N504S [1112][6]
Molecular Weight 377.42 g/mol [6]
CAS Number 61951-51-7 [1]12]16]
Appearance Brilliant blue [6]
LogP 4.68770 2]

Quantitative Solubility Data

Specific quantitative solubility data for Disperse Blue 124 in a wide range of solvents is not
extensively available in published literature. Disperse dyes are generally characterized as
being sparingly soluble in water.[2] While one commercial source provides Disperse Blue 124
as a 100 pg/mL solution in acetonitrile, this represents a prepared concentration rather than the
saturation solubility.[1]

For illustrative purposes, the following table presents representative solubility data for a
structurally different disperse dye, Disperse Blue 54, to provide a general understanding of the
expected solubility behavior of this class of dyes. It is crucial to note that these values are not
for Disperse Blue 124 and must be experimentally determined for the specific application.

Table 1: lllustrative Solubility of a Representative Disperse Dye (Disperse Blue 54) in Selected
Organic Solvents[7]
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Solubilit /100
Solvent Temperature (°C) y(g 2

Solvent)
Acetone 25 ~0.5-1.0
Chloroform 25 ~1.0-2.0
Dichloromethane 25 ~1.0-2.0
Ethyl Acetate 25 ~0.2-0.5
Methanol 25 ~0.1-0.2
Toluene 25 ~0.1-0.3

Experimental Protocol for Solubility Determination

A common and reliable method for determining the solubility of a colored compound like
Disperse Blue 124 is through UV-Vis spectrophotometry, which relies on the Beer-Lambert
Law.[7] This protocol outlines the steps to determine the solubility of Disperse Blue 124 in a
given solvent.

Materials and Equipment

o Disperse Blue 124 (pure solid)

e Solvent of interest (e.g., acetone, ethanol, dichloromethane)
e Analytical balance

e Volumetric flasks and pipettes

o Centrifuge or filtration apparatus (e.g., 0.45 um syringe filters)
o UV-Vis spectrophotometer

o Thermostatically controlled shaker or water bath

Procedure
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e Preparation of a Saturated Solution:

o Add an excess amount of solid Disperse Blue 124 to a known volume of the chosen
solvent in a sealed container.

o Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-
48 hours) to ensure equilibrium is reached. A thermostatically controlled shaker is
recommended.

o After equilibration, allow the solution to stand to let the undissolved solid settle.

o Separation of the Saturated Solution:

o Carefully separate the saturated supernatant from the excess solid. This can be achieved
by centrifugation followed by decantation or by filtering the solution through a 0.45 pm
syringe filter to remove any undissolved particles.

e Preparation of Standard Solutions and Calibration Curve:

[¢]

Accurately weigh a small amount of Disperse Blue 124 and dissolve it in the solvent to
prepare a stock solution of known concentration.

o Perform a series of dilutions of the stock solution to create a set of standard solutions with
decreasing, known concentrations.

o Using the UV-Vis spectrophotometer, determine the wavelength of maximum absorbance
(Amax) for Disperse Blue 124 in the chosen solvent by scanning a spectrum of one of the
standard solutions.

o Measure the absorbance of each standard solution at the determined Amax.

o Plot a graph of absorbance versus concentration to generate a calibration curve. The
relationship should be linear, following the Beer-Lambert Law (A = gbc).

o Measurement and Calculation of Solubility:

o Take a precise aliquot of the clear, saturated solution and dilute it with a known volume of
the solvent to bring its absorbance within the linear range of the calibration curve.
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o Measure the absorbance of the diluted saturated solution at the Amax.

o Using the equation of the calibration curve, determine the concentration of the diluted
solution.

o Calculate the concentration of the original saturated solution by multiplying the
concentration of the diluted solution by the dilution factor. This value represents the
solubility of Disperse Blue 124 in the solvent at the specified temperature.

Experimental Workflow

The following diagram illustrates the logical steps involved in the experimental determination of
dye solubility.

Caption: Workflow for the experimental determination of dye solubility.

Signaling Pathways

Currently, there is no readily available information in the public domain linking Disperse Blue
124 to specific signaling pathways. Its primary documented biological effect is as a contact
allergen, capable of causing textile dermatitis.[2] Further research would be required to
investigate any potential interactions with cellular signaling cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3427788#solubility-profile-of-disperse-blue-124-in-
various-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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